Cas no 160450-16-8 (6-Phenylisoindolin-1-one)

6-Phenylisoindolin-1-one is a heterocyclic organic compound featuring an isoindolinone core substituted with a phenyl group at the 6-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework enhances stability, while the lactam functionality offers reactivity for further derivatization. The compound is particularly useful in the development of bioactive molecules due to its ability to interact with biological targets. High purity grades are available, ensuring consistency in research and industrial applications. Its synthetic versatility and structural motifs contribute to its utility in medicinal chemistry and material science.

6-Phenylisoindolin-1-one structure

Product Name:6-Phenylisoindolin-1-one

CAS No:160450-16-8

MF:C₁₄H₁₁NO

MW:209.243243455887

MDL:MFCD13177835

CID:1040582

PubChem ID:19078761

Update Time:2025-06-07

6-Phenylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

- 6-Phenylisoindolin-1-one
- 6-phenyl-2,3-dihydroisoindol-1-one
- 6-Phenyl-2,3-dihydro-1H-isoindol-1-one
- 1H-Isoindol-1-one, 2,3-dihydro-6-phenyl-
- 160450-16-8
- AKOS016006396
- 2,3-Dihydro-6-phenyl-1H-isoindol-1-one
- CS-0361052
- SCHEMBL8723086
- DTXSID20597866
- DB-364345
- CHEMBL1973795
- A883205
- Kinome_1187
- F18373
- MDL： MFCD13177835
- Inchi： 1S/C14H11NO/c16-14-13-8-11(6-7-12(13)9-15-14)10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
- InChI Key： QTENOXFSNBDPMO-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C3C=CC=CC=3)C=CC=2CN1

Computed Properties

Exact Mass: 209.08413
Monoisotopic Mass: 209.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

6-Phenylisoindolin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM147539-1g	6-Phenylisoindolin-1-one	160450-16-8	95%	1g	$***	2023-03-30
Apollo Scientific	OR305270-250mg	6-Phenyl-2,3-dihydro-1H-isoindol-1-one	160450-16-8		250mg	£420.00	2024-05-24
TRC	P400550-2.5mg	6-Phenylisoindolin-1-one	160450-16-8		2.5mg	$ 50.00	2022-06-03
TRC	P400550-5mg	6-Phenylisoindolin-1-one	160450-16-8		5mg	$ 70.00	2022-06-03
TRC	P400550-25mg	6-Phenylisoindolin-1-one	160450-16-8		25mg	$ 230.00	2022-06-03
Chemenu	CM147539-1g	6-Phenylisoindolin-1-one	160450-16-8	95%	1g	$729	2021-08-05
Alichem	A199009947-1g	6-Phenylisoindolin-1-one	160450-16-8	95%	1g	634.28 USD	2021-06-01
eNovation Chemicals LLC	D516506-250mg	1H-Isoindol-1-one, 2,3-dihydro-6-phenyl-	160450-16-8	95%	250mg	$318	2024-06-05
eNovation Chemicals LLC	D516506-1g	1H-Isoindol-1-one, 2,3-dihydro-6-phenyl-	160450-16-8	95%	1g	$838	2024-06-05
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